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Compound of Interest

Compound Name: 8-Bromo-1-methylisoquinoline

Cat. No.: B1529210

An In-depth Technical Guide to the Physical and Chemical Characteristics of 8-Bromo-1-
methylisoquinoline

Introduction

8-Bromo-1-methylisoquinoline is a halogenated aromatic heterocyclic compound of
significant interest to researchers and professionals in drug development and organic
synthesis. Its unique structural architecture, featuring an isoquinoline core functionalized with
both a bromine atom and a methyl group, makes it a versatile intermediate for the synthesis of
more complex molecules, including active pharmaceutical ingredients (APIs).[1] This guide
provides a comprehensive overview of its core physical and chemical characteristics, detailed
protocols for its analytical characterization, and insights into its synthetic utility and safe
handling. The information presented herein is intended to equip researchers with the
foundational knowledge required to effectively utilize this compound in their work.

Section 1: Compound Identification and General
Properties

Precise identification is the cornerstone of any chemical research. 8-Bromo-1-
methylisoquinoline is identified by a unique CAS number and is characterized by a specific
set of physical properties that dictate its handling and application.

Key Identifiers
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Identifier Value

IUPAC Name 8-bromo-1-methylisoquinoline[2]

CAS Number 1312905-33-1[2][3]

Molecular Formula C1oHsBrN[1][3][4]

Molecular Weight 222.08 g/mol [2][5]

InChl Key CAIMCLYXTVCWMP-UHFFFAOYSA-N[2]

Physical Properties

The physical state and solubility parameters are critical for designing experimental conditions,
from reaction setups to purification and formulation.

Property Value

Appearance White to off-white powder or crystalline solid[1]

Physical Form Powder or granular form[1][2]

Melting Point 80-84 °C[1]

Solubility Slightly soluble in water; Soluble in organic
solvents such as ethanol and acetone[1]

Density 1.46 g/cm3[1]

Purity Typically >95%][5]

Section 2: Molecular Structure and Chemical Profile

The chemical behavior of 8-Bromo-1-methylisoquinoline is a direct consequence of its
molecular structure. Understanding the interplay of the isoquinoline ring, the electron-
withdrawing bromine atom, and the electron-donating methyl group is key to predicting its
reactivity.

Molecular Structure
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The structure consists of a bicyclic isoquinoline system, with a bromine atom at position 8 and
a methyl group at position 1.

Analytical Workflow

IR Spectroscopy

G—Bromo-l-methylisoquinoline Sample

NMR Spectroscopy
(*H and 13C)

Mass Spectrometry Structural Confirmation
(EI-MS) & Purity Assessment

General Synthetic Strategy

Substituted Condensation with Schiff Base Pomeranz-Fritsch-Bobbitt 8-Bromo-isoquinoline
Bromobenzaldehyde Aminoacetaldehyde Acetal Intermediate Cyclization (Acid-catalyzed) Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 8-bromo-1-methylisoquinoline at Best Price in Mumbai, Maharashtra | A B Enterprises
[tradeindia.com]

¢ 2. 8-bromo-1-methylisoquinoline | 1312905-33-1 [sigmaaldrich.com]

« 3. 8-Bromo-1-methylisoquinoline | [frontierspecialtychemicals.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1529210?utm_src=pdf-body-img
https://www.benchchem.com/product/b1529210?utm_src=pdf-custom-synthesis
https://www.tradeindia.com/products/8-bromo-1-methylisoquinoline-c3486730.html
https://www.tradeindia.com/products/8-bromo-1-methylisoquinoline-c3486730.html
https://www.sigmaaldrich.com/US/en/product/enamine/ena638596338
https://frontierspecialtychemicals.com/product/8-bromo-1-methylisoquinoline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 4. PubChemlLite - 8-bromo-1-methylisoquinoline (C10H8BrN) [pubchemilite.lcsb.uni.lu]
e 5. 8-Bromo-1-methylisoquinoline | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [physical and chemical characteristics of 8-Bromo-1-
methylisoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1529210#physical-and-chemical-characteristics-of-8-
bromo-1-methylisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/97289415
https://cymitquimica.com/es/productos/54-OR1004486/1312905-33-1/8-bromo-1-methylisoquinoline/
https://www.benchchem.com/product/b1529210#physical-and-chemical-characteristics-of-8-bromo-1-methylisoquinoline
https://www.benchchem.com/product/b1529210#physical-and-chemical-characteristics-of-8-bromo-1-methylisoquinoline
https://www.benchchem.com/product/b1529210#physical-and-chemical-characteristics-of-8-bromo-1-methylisoquinoline
https://www.benchchem.com/product/b1529210#physical-and-chemical-characteristics-of-8-bromo-1-methylisoquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1529210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

